Cas no 2171445-24-0 (2-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylthiomorpholin-3-yl}acetic acid)

• Product Name: 2-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylthiomorpholin-3-yl}acetic acid
• CAS No: 2171445-24-0
• MF: C₂₆H₃₀N₂O₅S
• MW: 482.591805934906
• CID: 6143114
• PubChem ID: 165805408
• Update Time: 2025-07-21

2-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylthiomorpholin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylthiomorpholin-3-yl}acetic acid
• 2-{4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]thiomorpholin-3-yl}acetic acid
• 2171445-24-0
• EN300-1492730

• Inchi： InChI=1S/C26H30N2O5S/c1-16(2)24(25(31)28-11-12-34-15-17(28)13-23(29)30)27-26(32)33-14-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,16-17,22,24H,11-15H2,1-2H3,(H,27,32)(H,29,30)/t17?,24-/m1/s1
• InChI Key： AGJGVGOOBHXXRT-FZYLFJGDSA-N
• SMILES： S1CCN(C([C@@H](C(C)C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C(CC(=O)O)C1

Computed Properties

• Exact Mass: 482.18754324g/mol
• Monoisotopic Mass: 482.18754324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 121Ų

Additional information on 2-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylthiomorpholin-3-yl}acetic acid

Introduction to 2-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylthiomorpholin-3-yl}acetic Acid (CAS No. 2171445-24-0)

2-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylthiomorpholin-3-yl}acetic acid, identified by its CAS number 2171445-24-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a morpholine moiety, a fluorenylmethoxycarbonyl (Fmoc) protected amino group, and a thioester linkage. The presence of these functional groups not only contributes to its unique chemical properties but also opens up diverse possibilities for its application in drug discovery and medicinal chemistry.

The structural complexity of 2-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylthiomorpholin-3-yl}acetic acid makes it a promising candidate for further exploration in the development of novel therapeutic agents. The morpholine ring, known for its ability to enhance solubility and bioavailability, is a common feature in many pharmacologically active compounds. Additionally, the Fmoc group, which is typically used in peptide synthesis, suggests potential applications in the design of peptidomimetics or protein-based drugs. The thioester functionality, on the other hand, is often employed in synthetic chemistry due to its reactivity and utility in various transformations.

In recent years, there has been a growing interest in the development of small molecule inhibitors targeting specific biological pathways. 2-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylthiomorpholin-3-yl}acetic acid has been investigated for its potential role as an inhibitor of enzymes involved in cancer metabolism. Preliminary studies have shown that this compound can modulate the activity of key enzymes such as pyruvate kinase M2 (PKM2), which is overexpressed in many cancer cells and plays a crucial role in tumor growth and survival. By inhibiting PKM2, this compound may disrupt the metabolic pathways that support cancer cell proliferation.

The fluorenylmethoxycarbonyl (Fmoc) group in the molecule not only serves as a protective group for the amino function but also contributes to the overall stability and solubility of the compound. This is particularly important in pharmaceutical applications where drug-like properties such as bioavailability and metabolic stability are critical factors. Furthermore, the presence of a chiral center at the 2-position of the butanoyl chain (indicated by the (R) configuration) suggests that this compound may exhibit enantioselective interactions with biological targets. Such selectivity can be crucial for optimizing therapeutic efficacy while minimizing side effects.

Recent advances in computational chemistry and molecular modeling have enabled researchers to more accurately predict the binding modes and interactions of small molecules with biological targets. 2-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylthiomorpholin-3-yl}acetic acid has been subjected to virtual screening and docking studies to identify potential binding sites on target proteins. These studies have provided valuable insights into how this compound interacts with its intended biological targets, which has guided further optimization efforts aimed at improving potency and selectivity.

The synthesis of CAS No. 2171445-24-0 involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and protecting group strategies has been instrumental in constructing the complex framework of this molecule. These synthetic methodologies not only highlight the expertise required in medicinal chemistry but also underscore the importance of innovation in chemical synthesis for developing novel therapeutics.

In conclusion, 2-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylthiomorpholin-3-yl}acetic acid (CAS No. 2171445-24-0) represents a significant advancement in pharmaceutical research. Its unique structural features, coupled with promising preclinical data, make it a compelling candidate for further development into a novel therapeutic agent. As research continues to uncover new biological targets and mechanisms, compounds like this one will play an increasingly important role in addressing unmet medical needs.